Cas no 62136-84-9 (2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis-)

2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis- structure
62136-84-9 structure
Product Name:2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis-
CAS No:62136-84-9
MF:C19H36O3
MW:312.48734664917
CID:456774
PubChem ID:71389572
Update Time:2025-04-19

2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • 2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis-
    • methyl 13-[(2S,5R)-5-methyloxolan-2-yl]tridecanoate
    • 62136-84-9
    • DTXSID10811568
    • Inchi: 1S/C19H36O3/c1-17-15-16-18(22-17)13-11-9-7-5-3-4-6-8-10-12-14-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18+/m1/s1
    • InChI Key: CIUCEJZCQRYHDT-MSOLQXFVSA-N
    • SMILES: O1[C@H](C)CC[C@@H]1CCCCCCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 312.26658
  • Monoisotopic Mass: 312.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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